Cas no 1436037-16-9 (N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide)
N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-methyl-N-[2-[(1-oxo-2-propen-1-yl)amino]ethyl]-1H-pyrrole-2-carboxamide
- N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide
-
- Inchi: 1S/C11H14BrN3O2/c1-3-10(16)13-4-5-14-11(17)9-6-8(12)7-15(9)2/h3,6-7H,1,4-5H2,2H3,(H,13,16)(H,14,17)
- InChI Key: RPTLFAULTPTJQM-UHFFFAOYSA-N
- SMILES: N1(C)C=C(Br)C=C1C(NCCNC(=O)C=C)=O
Experimental Properties
- Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 541.7±50.0 °C(Predicted)
- pka: 14.37±0.46(Predicted)
N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26585005-0.05g |
N-{2-[(4-bromo-1-methyl-1H-pyrrol-2-yl)formamido]ethyl}prop-2-enamide |
1436037-16-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide
Recent Advances in the Study of N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide (CAS: 1436037-16-9)
The compound N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide (CAS: 1436037-16-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.
Recent studies have focused on the synthesis and optimization of N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid a solid foundation for further investigations into its biological properties.
In vitro and in vivo studies have revealed that N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide exhibits promising activity against a range of biological targets. Preliminary data suggest that the compound may interact with specific enzymes or receptors involved in disease pathways, making it a potential candidate for the development of novel therapeutics. Researchers are particularly interested in its potential applications in oncology and inflammatory diseases, where it has shown inhibitory effects on key molecular targets.
One of the most notable findings in recent research is the compound's ability to modulate cellular signaling pathways. For instance, studies have demonstrated that N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide can influence the activity of kinases and other signaling molecules, which play critical roles in cell proliferation and survival. These insights have opened new avenues for exploring its mechanism of action and optimizing its pharmacological profile.
Despite these promising results, challenges remain in the development of N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its drug-like properties and minimize adverse effects.
In conclusion, N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide (CAS: 1436037-16-9) represents a promising compound with significant potential in medicinal chemistry. Ongoing research is expected to provide deeper insights into its biological activities and therapeutic applications, paving the way for its eventual translation into clinical development. The scientific community remains optimistic about its prospects, and future studies will undoubtedly shed more light on its full potential.
1436037-16-9 (N-{2-(4-bromo-1-methyl-1H-pyrrol-2-yl)formamidoethyl}prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)